Cas no 2287261-06-5 (2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid)

2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid is a specialized spirocyclic compound featuring a phenylmethoxycarbonyl (Cbz) protecting group and a carboxylic acid functionality. Its rigid spiro[4.5]decane scaffold provides structural stability, making it valuable in synthetic organic chemistry, particularly for peptide and heterocycle synthesis. The Cbz group offers selective deprotection under mild conditions, enhancing its utility in multi-step reactions. The carboxylic acid moiety allows for further derivatization, enabling applications in medicinal chemistry and drug discovery. This compound is particularly useful for constructing constrained peptidomimetics or as a building block for complex molecular architectures. Its well-defined reactivity and stability make it a reliable intermediate in research and industrial settings.
2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid structure
2287261-06-5 structure
Product Name:2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid
CAS No:2287261-06-5
MF:C18H23NO4
MW:317.37952542305
CID:6524959
PubChem ID:137944627
Update Time:2025-06-09

2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(benzyloxy)carbonyl]-2-azaspiro[4.5]decane-3-carboxylic acid
    • 2287261-06-5
    • EN300-6747233
    • 2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid
    • Inchi: 1S/C18H23NO4/c20-16(21)15-11-18(9-5-2-6-10-18)13-19(15)17(22)23-12-14-7-3-1-4-8-14/h1,3-4,7-8,15H,2,5-6,9-13H2,(H,20,21)
    • InChI Key: RHVPMTKCMATRLB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1C(C(=O)O)CC2(CCCCC2)C1)=O

Computed Properties

  • Exact Mass: 317.16270821g/mol
  • Monoisotopic Mass: 317.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 66.8Ų

2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>

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Additional information on 2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2287261-06-5)

2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2287261-06-5) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and carboxylic acid functionality make it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The compound's azaspiro[4.5]decane core is a privileged scaffold in medicinal chemistry, often associated with improved bioavailability and target selectivity.

In recent years, the demand for spirocyclic compounds like 2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid has surged due to their potential in addressing neurodegenerative diseases and chronic pain management. Researchers are particularly interested in its role as a precursor for GABA receptor modulators, a hot topic in neuroscience. The compound's phenylmethoxycarbonyl protecting group also offers synthetic flexibility, enabling further derivatization for high-throughput screening campaigns.

The synthesis of CAS No. 2287261-06-5 typically involves multistep organic reactions, including cyclization and carboxylation strategies. Its chiral center at the 3-position raises questions about enantioselective synthesis—a frequently searched term in AI-driven chemistry platforms. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for preclinical studies.

From an industrial perspective, 2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid aligns with the growing trend of green chemistry. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, addressing environmental concerns without compromising yield. This resonates with the increasing search volume for “sustainable synthesis” in scientific literature.

Beyond pharmaceuticals, this compound’s rigid spiro structure has implications in material science, particularly for designing organic semiconductors and liquid crystals. Its thermal stability and electronic properties are under investigation for next-gen optoelectronic devices, a trending topic in nanotechnology forums.

In summary, CAS No. 2287261-06-5 exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications—from CNS drug candidates to functional materials—make it a compelling subject for researchers and industries alike. As AI-powered drug design accelerates, compounds like this will remain at the forefront of innovation pipelines.

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